Cas no 1179863-23-0 ([(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine)

• Product Name: [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine
• CAS No: 1179863-23-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 5734714
• PubChem ID: 60981215
• Update Time: 2025-05-23

[(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• AKOS010207502
• 1179863-23-0
• 1-(furan-3-yl)-N-(thiophen-2-ylmethyl)methanamine
• [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine
• F2189-0979
• 3-Furanmethanamine, N-(2-thienylmethyl)-

• Inchi： 1S/C10H11NOS/c1-2-10(13-5-1)7-11-6-9-3-4-12-8-9/h1-5,8,11H,6-7H2
• InChI Key： IIPSYYNVNLTZEV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCC1=COC=C1

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 275.3±25.0 °C(Predicted)
• pka: 8.13±0.20(Predicted)

Additional information on [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine

Introduction to [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine (CAS No. 1179863-23-0)

[(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine, identified by its Chemical Abstracts Service (CAS) number 1179863-23-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework composed of fused heterocyclic rings, presents a promising scaffold for the development of novel therapeutic agents. The molecular structure incorporates both furan and thiophene moieties, which are well-documented for their diverse biological activities and potential applications in medicinal chemistry.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of both furan and thiophene rings provides a rich platform for further functionalization, enabling the creation of derivatives with tailored pharmacological properties. Such structural features are often exploited in the design of drugs targeting various diseases, including neurological disorders, inflammatory conditions, and infectious diseases.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and their demonstrated efficacy in drug development. The combination of furan and thiophene rings in [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine aligns with this trend, making it a subject of extensive research. Studies have shown that such fused ring systems can exhibit significant biological activity, often surpassing those of simpler organic molecules.

The pharmacological potential of this compound has been explored through various preclinical studies. Researchers have investigated its interactions with biological targets, particularly focusing on its ability to modulate enzyme activity and receptor binding. Preliminary findings suggest that derivatives of this compound may exhibit potent effects on enzymes involved in metabolic pathways relevant to chronic diseases. Additionally, the structural motifs present in this molecule have been associated with favorable pharmacokinetic properties, such as improved solubility and bioavailability.

The synthesis of [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including the formation of carbon-carbon bonds between the furan and thiophene units. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's potential extends beyond its role as an intermediate; it also serves as a model system for studying the effects of structural modifications on biological activity. By varying substituents on the furan and thiophene rings, researchers can gain insights into how specific chemical changes influence drug efficacy and selectivity. This approach is particularly valuable in drug discovery pipelines, where rapid screening and optimization are essential.

In conclusion, [(furan-3-yl)methyl][(thiophen-2-yl)methyl]amine (CAS No. 1179863-23-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds, this molecule is poised to play a crucial role in the development of next-generation therapeutics.